1H-Pyrrole, 1-methyl-2-(1-propen-1-yl)-
Description
1H-Pyrrole, 1-methyl-2-(1-propen-1-yl)- is a substituted pyrrole derivative characterized by a methyl group at the 1-position and a 1-propenyl (allyl) group at the 2-position of the pyrrole ring. Pyrroles are aromatic heterocycles with a five-membered ring containing one nitrogen atom, widely studied for their electronic properties, reactivity, and applications in materials science and pharmaceuticals.
Properties
CAS No. |
123647-12-1 |
|---|---|
Molecular Formula |
C8H11N |
Synonyms |
1H-Pyrrole,1-methyl-2-(1-propenyl)-(9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis compare 1H-pyrrole, 1-methyl-2-(1-propen-1-yl)- with structurally analogous pyrrole derivatives, focusing on substituent effects, physicochemical properties, and applications.
Structural and Electronic Differences
- Phenylethynyl substituents (e.g., in compound 5j) provide stronger electron-withdrawing effects and steric bulk, which may reduce solubility but improve catalytic activity. Sulfonyl-containing pyrroles (e.g., compounds 7–9 in –4) exhibit notable antimicrobial properties due to polar sulfonyl groups, whereas the propenyl-substituted compound lacks such functionalization.
Physicochemical Properties
- Hydrophobicity : The propenyl group likely imparts moderate hydrophobicity (estimated LogP ~2.0), comparable to 1-methyl-2-(2-methylpropyl)-1H-pyrrole (LogP ~2.0). Ester derivatives (e.g., methyl 1-methylpyrrole-2-acetate) are more polar due to the acetate group.
- Spectroscopic Data : The ¹H NMR of compound 5j (δ 7.56–7.02) highlights aromatic and ethynyl proton shifts, whereas the propenyl-substituted compound would show distinct alkene proton resonances (~5–6 ppm) and coupling patterns.
Research Findings and Gaps
- Synthetic Routes: Organolithium-mediated synthesis (as in compound 5j) could be adapted for the target compound, though specific protocols are undocumented.
- Biological Activity: No direct evidence links the propenyl-substituted pyrrole to antimicrobial or cytotoxic effects, unlike sulfonyl or aryl derivatives.
- Safety Profile : While hazards for similar compounds include skin/eye irritation (e.g., compound in ), the propenyl derivative’s toxicity remains unstudied.
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